Cas no 90732-15-3 (4-(propan-2-yl)pyridine-3-carbaldehyde)

• Product Name: 4-(propan-2-yl)pyridine-3-carbaldehyde
• CAS No: 90732-15-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 798731
• PubChem ID: 13160542
• Update Time: 2025-04-26

4-(propan-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylethyl)-3-Pyridinecarboxaldehyde
• 3-Pyridinecarboxaldehyde, 4-(1-methylethyl)- (9CI)
• 3-Pyridinecarboxaldehyde,4-(1-methylethyl)-
• 4-propan-2-ylpyridine-3-carbaldehyde
• 4-(propan-2-yl)pyridine-3-carbaldehyde
• GS2513
• SCHEMBL2556369
• 90732-15-3
• SB53663
• 3-Pyridinecarboxaldehyde,4-(1-methylethyl)-(9ci)
• 4-isopropylnicotinaldehyde

• Inchi： 1S/C9H11NO/c1-7(2)9-3-4-10-5-8(9)6-11/h3-7H,1-2H3
• InChI Key： PUQKHMLOCYESRV-UHFFFAOYSA-N
• SMILES： O=CC1C=NC=CC=1C(C)C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Additional information on 4-(propan-2-yl)pyridine-3-carbaldehyde

4-(1-Methylethyl)-3-Pyridinecarboxaldehyde: A Comprehensive Overview

4-(1-Methylethyl)-3-Pyridinecarboxaldehyde, also known by its CAS number 90732-15-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde consists of a pyridine ring substituted with a methyl group at position 1 and an aldehyde group at position 3, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, which are key targets in inflammation-related diseases. The ability to modify the substituents on the pyridine ring has opened new avenues for optimizing its pharmacokinetic properties and bioavailability.

In addition to its therapeutic applications, 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde has found utility in agrochemical research. Its derivatives have been investigated for their potential as plant growth regulators and pest control agents. A 2022 study in Pest Management Science reported that certain analogs of this compound showed promising results in controlling agricultural pests without adverse effects on non-target species. This underscores the versatility of pyridine-based compounds in addressing challenges in sustainable agriculture.

The synthesis of 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde typically involves multi-step processes that combine nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a structural perspective, the aldehyde group at position 3 plays a crucial role in determining the reactivity and functionality of 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde. This group allows for various functional group transformations, such as condensation reactions with ketones or alcohols, leading to the formation of complex heterocyclic structures. These transformations are pivotal in drug design, where structural diversity is essential for achieving desired biological activities.

The toxicological profile of 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde has also been a subject of recent investigations. Preclinical studies indicate that while it exhibits moderate toxicity at high doses, its metabolites show reduced toxicity profiles, suggesting potential for safe therapeutic use with proper dosing regimens. Regulatory agencies have expressed interest in further evaluating its safety profile to facilitate its transition from preclinical to clinical testing phases.

In conclusion, 4-(1-Methylethyl)-3-Pyridinecarboxaldehyde, CAS No. 90732-15-3, stands as a versatile and promising compound with applications spanning multiple disciplines. Its role as a key intermediate in drug discovery and agrochemical development positions it as an important molecule for future research and commercialization efforts.